Cas no 1189043-81-9 (N-benzyl-3-5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl-1,3-thiazolidine-4-carboxamide)

N-benzyl-3-5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl-1,3-thiazolidine-4-carboxamide is a structurally complex heterocyclic compound featuring a pyrimidine core fused with a thiazolidine moiety. Its molecular architecture, incorporating chloro and methylsulfanyl substituents, suggests potential utility in medicinal chemistry, particularly as a scaffold for protease or kinase inhibition. The presence of the benzyl group enhances lipophilicity, potentially improving membrane permeability. The compound’s rigid thiazolidine-carboxamide framework may contribute to selective binding interactions, while the chloro and sulfur-containing functionalities could influence electronic properties and reactivity. This combination of features makes it a candidate for further investigation in targeted drug discovery, particularly in the development of enzyme inhibitors or antimicrobial agents.

N-benzyl-3-5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl-1,3-thiazolidine-4-carboxamide structure

1189043-81-9 structure

Product Name:N-benzyl-3-5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl-1,3-thiazolidine-4-carboxamide

CAS No:1189043-81-9

MF:C₁₇H₁₇ClN₄O₂S₂

MW:408.925479650497

CID:6011341

PubChem ID:43073213

Update Time:2025-09-27

N-benzyl-3-5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl-1,3-thiazolidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-benzyl-3-5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl-1,3-thiazolidine-4-carboxamide
- N-benzyl-3-[5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-1,3-thiazolidine-4-carboxamide
- Z395765130
- AKOS034275273
- EN300-26614617
- 1189043-81-9
- N-benzyl-3-(5-chloro-2-methylsulfanylpyrimidine-4-carbonyl)-1,3-thiazolidine-4-carboxamide
- Inchi： 1S/C17H17ClN4O2S2/c1-25-17-20-8-12(18)14(21-17)16(24)22-10-26-9-13(22)15(23)19-7-11-5-3-2-4-6-11/h2-6,8,13H,7,9-10H2,1H3,(H,19,23)
- InChI Key： FCBBISMVWJGIFN-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(N=C1C(N1CSCC1C(NCC1C=CC=CC=1)=O)=O)SC

Computed Properties

Exact Mass: 408.0481458g/mol
Monoisotopic Mass: 408.0481458g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 507
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 126Å²

N-benzyl-3-5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl-1,3-thiazolidine-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26614617-0.05g	N-benzyl-3-[5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl]-1,3-thiazolidine-4-carboxamide	1189043-81-9	95.0%	0.05g	$212.0	2025-03-20

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Additional information on N-benzyl-3-5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl-1,3-thiazolidine-4-carboxamide

Research Briefing on N-benzyl-3-5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl-1,3-thiazolidine-4-carboxamide (CAS: 1189043-81-9)

In recent years, the compound N-benzyl-3-5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl-1,3-thiazolidine-4-carboxamide (CAS: 1189043-81-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine-thiazolidine hybrid structure, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of N-benzyl-3-5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl-1,3-thiazolidine-4-carboxamide involves a multi-step process that begins with the preparation of the pyrimidine core. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the introduction of the thiazolidine moiety. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the final product. These methodological advancements have facilitated the production of high-quality batches for further biological evaluation.

From a pharmacological perspective, this compound has demonstrated notable inhibitory activity against a range of bacterial and fungal pathogens. In vitro assays have revealed its efficacy against drug-resistant strains, suggesting its potential as a next-generation antimicrobial agent. Additionally, preliminary studies indicate that the molecule may interact with key enzymes involved in inflammatory pathways, opening avenues for its use in treating chronic inflammatory diseases. The exact mechanism of action is currently under investigation, with molecular docking studies suggesting high affinity binding to specific protein targets.

Despite these promising findings, challenges remain in the development of N-benzyl-3-5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl-1,3-thiazolidine-4-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Recent research has focused on structural modifications to enhance these properties while maintaining the compound's biological activity. Computational modeling and structure-activity relationship (SAR) studies are being utilized to guide these optimization efforts.

In conclusion, N-benzyl-3-5-chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl-1,3-thiazolidine-4-carboxamide represents a promising scaffold for drug development in multiple therapeutic areas. Ongoing research aims to further elucidate its pharmacological profile and optimize its drug-like properties. As investigations progress, this compound may emerge as a valuable addition to the arsenal of treatments for infectious and inflammatory diseases, provided that the current challenges can be successfully overcome through continued scientific exploration and innovation.